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Compound of Interest

Compound Name: 1,1,3-Trichloropropene

cat. No.: B110787

An In-Depth Technical Guide to 1,1,3-Trichloropropene (CAS No. 2567-14-8)

Abstract

1,1,3-Trichloropropene (CAS No. 2567-14-8) is a halogenated alkene of significant interest as
a versatile chemical intermediate in organic synthesis.[1][2][3] This guide provides a
comprehensive technical overview of its chemical and physical properties, established
synthesis methodologies, reactivity, applications, and analytical procedures. A critical
component of this document is the detailed examination of safety protocols and toxicological
data to ensure responsible handling and application in a research and development setting.
The information is structured to provide both foundational knowledge and practical, field-proven
insights for professionals engaged in chemical research and drug development.

Introduction and Core Characteristics

1,1,3-Trichloropropene, with the chemical formula CsHsCls, is a colorless, flammable liquid
with a sharp, pungent odor.[1] It is recognized primarily for its role as a precursor and solvent in
the synthesis of other chemicals.[1][3] Its utility also extends to the pesticide industry, where it
has been used as a soil fumigant.[1] The unique arrangement of chlorine atoms on the propene
backbone imparts specific reactivity that can be leveraged in various synthetic pathways.
Understanding its fundamental properties is the first step toward its effective and safe utilization
in the laboratory.

Physicochemical Properties
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A thorough understanding of a compound's physical and chemical properties is paramount for

its application in controlled chemical reactions and for establishing appropriate storage and

handling protocols. The key properties of 1,1,3-Trichloropropene are summarized below.

Property Value Source
CAS Number 2567-14-8 [4][5]
Molecular Formula CsHsCls [1114]
Molecular Weight 145.41 g/mol [1][4][6]
IUPAC Name 1,1,3-trichloroprop-1-ene 41071
Appearance Colorless liquid [11[3]
Boiling Point 131.5 °C (at 760 mmHg) [11[81I9]
Melting Point -30 °C (estimate) [1]8]
Density ~1.37 g/cm3 [51819]
Flash Point 48.9 °C [1][8]
Vapor Pressure 11.3 mmHg at 25°C [1]
Soluble in chloroform and
Solubility slightly soluble in hexanes. [3][10]

Insoluble in water.

Refractive Index

1.4895 (estimate)

[1]
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[6]7]

Synthesis and Manufacturing Principles

The primary industrial synthesis of 1,1,3-Trichloropropene involves the dehydrochlorination of

1,1,1,3-tetrachloropropane. This reaction is a classic elimination reaction, often facilitated by a

base.

Dehydrochlorination of 1,1,1,3-Tetrachloropropane
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The precursor, 1,1,1,3-tetrachloropropane, is typically synthesized via the addition of carbon
tetrachloride to ethylene.[11][12] The subsequent dehydrochlorination is an essential step,
yielding a mixture of trichloropropene isomers.

o Reaction Causality: The use of an alkaline aqueous solution (e.g., potassium hydroxide in
ethanol or sodium hydroxide) provides the hydroxide ions necessary to abstract a proton,
initiating the elimination of a chlorine atom and forming the double bond.[11] The reaction of
the water-insoluble 1,1,1,3-tetrachloropropane is often carried out in the presence of a phase
transfer catalyst, such as a quaternary ammonium salt, to enhance the reaction rate by
facilitating the transport of the hydroxide reactant into the organic phase.[13]

e Process Considerations: Reaction temperature is a critical parameter. Japanese patent
literature suggests that conducting the dehydrochlorination at temperatures of 85°C or higher
can lead to both high conversion rates and high selectivity, which is industrially significant for
reducing raw material costs and waste.[12] Another patented method describes a liquid-
phase process heating 1,1,1,3-tetrachloropropane to at least 175°C to produce 1,1,3-
trichloro-1-propene.[14]
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Handling 1,1,3-Trichloropropene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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